pent-4-yn-2-amine
Overview
Description
“Pent-4-yn-2-amine” is an organic compound with the molecular formula C5H9N . It has a molecular weight of 83.13 . The IUPAC name for this compound is (1S)-1-methyl-3-butynylamine .
Synthesis Analysis
The synthesis of “this compound” involves a Buchwald–Hartwig amination of 3,3′-dibromo-2,2′-bithiophene with pent-4-yn-1-amine . The obtained monomer was investigated for the possibility of a pre-polymerization modification via Huisgen 1,3-dipolar cycloaddition (“click”) reaction with azide-containing organic compounds .
Chemical Reactions Analysis
Amines, including “this compound”, are known to act as weak organic bases. They have a lone electron pair on their nitrogen atoms and can accept a proton from water to form substituted ammonium ions and hydroxide ions . They can also react with acids to form salts soluble in water .
Mechanism of Action
Target of Action
Pent-4-yn-2-amine is a chemical compound with the formula C5H9N The primary targets of this compound are not explicitly mentioned in the available literature
Mode of Action
It’s known that it can participate in multi-component reactions . A plausible reaction mechanism involves Knoevenagel condensation of dimethyl malonate with α,β-acetylenic aldehyde to give dimethyl 2-(prop-2-yn-1-ylidene)malonate and subsequent nucleophilic addition of cyclic amine to the latter .
Biochemical Pathways
It’s known that it can participate in multi-component reactions, which suggests it may interact with various biochemical pathways .
Result of Action
It’s known that it can participate in multi-component reactions
Advantages and Limitations for Lab Experiments
Pent-4-yn-2-amine is a useful reagent in organic synthesis. It is a colorless liquid with a low boiling point and is soluble in a variety of organic solvents. It is also relatively inexpensive and easy to obtain. However, it is also highly flammable and can be toxic if inhaled or ingested.
Future Directions
Future research on pent-4-yn-2-amine could include further study of its use as a reagent in organic synthesis. Additionally, further research could be done on the potential biological activities of its derivatives, such as 2-amino-4-oxo-pent-4-ynoic acid derivatives. Other potential future directions could include the development of new synthetic methods for the synthesis of this compound and its derivatives, as well as the development of new applications for this compound.
Synthesis Methods
Pent-4-yn-2-amine can be synthesized from the reaction of pent-4-yn-2-ol with ammonia. This reaction is catalyzed by an acid such as hydrochloric acid. The reaction results in the formation of an amine salt. The amine salt is then treated with a base such as sodium hydroxide to form the free amine.
Scientific Research Applications
Pent-4-yn-2-amine has been used in various scientific research applications. It has been used as a reagent in the synthesis of 2-amino-4-oxo-pent-4-ynoic acid derivatives, which have been studied for their potential anti-inflammatory and anti-cancer activities. This compound has also been used in the synthesis of 2-aminobenzohydrazide, which is a useful reagent in the synthesis of various organic compounds.
Biochemical Analysis
Cellular Effects
It is hypothesized that this compound may influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is believed that this compound exerts its effects at the molecular level, potentially through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Dosage Effects in Animal Models
The effects of pent-4-yn-2-amine at different dosages in animal models have not been extensively studied. Therefore, information on any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses, is currently unavailable .
properties
| { "Design of the Synthesis Pathway": "The synthesis of pent-4-yn-2-amine can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "But-2-yne", "Ethylamine", "Sodium amide", "Bromoethane", "Sodium hydroxide", "Hydrochloric acid", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: But-2-yne is reacted with bromoethane in the presence of sodium amide to form pent-4-yn-2-ene.", "Step 2: Pent-4-yn-2-ene is then reacted with ethylamine in the presence of sodium hydroxide to form pent-4-yn-2-en-1-amine.", "Step 3: The resulting pent-4-yn-2-en-1-amine is then hydrogenated using hydrogen gas and a palladium catalyst to form pent-4-yn-2-amine.", "Step 4: The final product is purified by recrystallization from water and drying under vacuum." ] } | |
CAS RN |
58456-49-8 |
Molecular Formula |
C5H9N |
Molecular Weight |
83.1 |
Purity |
0 |
Origin of Product |
United States |
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